(1R,2R)-N-((S)-1-(4-(5-Bromo-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-1-yl)piperidin-1-yl)propan-2-yl)-2-phenylcyclopropanecarboxamide

• IUPAC Name: (1R,2R)-N-[(2S)-1-[4-(5-bromo-2-oxo-3H-benzimidazol-1-yl)piperidin-1-yl]propan-2-yl]-2-phenylcyclopropane-1-carboxamide
• InChI: InChI=1S/C25H29BrN4O2/c1-16(27-24(31)21-14-20(21)17-5-3-2-4-6-17)15-29-11-9-19(10-12-29)30-23-8-7-18(26)13-22(23)28-25(30)32/h2-8,13,16,19-21H,9-12,14-15H2,1H3,(H,27,31)(H,28,32)/t16-,20-,21+/m0/s1
• InChI Key: JSVNNLRZCJAYTQ-ORYQWCPZSA-N
• Canonical SMILES: CC(CN1CCC(CC1)N2C3=C(C=C(C=C3)Br)NC2=O)NC(=O)C4CC4C5=CC=CC=C5
• Isomeric SMILES: C[C@@H](CN1CCC(CC1)N2C3=C(C=C(C=C3)Br)NC2=O)NC(=O)[C@@H]4C[C@H]4C5=CC=CC=C5
• Molecular Formula: C25H29BrN4O2
• Molecular Weight: 497.4 g/mol

Description

It has an IC50 value of 3.7 nM and is over 1700-fold selective for PLD1 over phospholipase D2 (PLD2), which has an IC50 value of 6.4 μM .

Scientific Research Applications

VU0359595 has a wide range of scientific research applications, including:

Cancer Research: It is used to study the role of PLD1 in cancer cell proliferation and metastasis.

Diabetes Research: The compound helps in understanding the involvement of PLD1 in insulin signaling and glucose metabolism.

Neurodegenerative Diseases: VU0359595 is used to investigate the role of PLD1 in neuroinflammation and neuronal cell survival.

Inflammatory Diseases: The compound is employed to study the mechanisms of inflammation and the potential therapeutic effects of PLD1 inhibition .

Mechanism of Action

VU0359595 exerts its effects by selectively inhibiting PLD1, an enzyme involved in the hydrolysis of phospholipids to produce phosphatidic acid (PA). This inhibition disrupts the signaling pathways mediated by PA, leading to reduced cell proliferation, migration, and survival. The compound binds to an allosteric site on PLD1, preventing its activation and subsequent downstream signaling .

Biochemical Analysis

Biochemical Properties

VU0359595 is a selective inhibitor of PLD1 with an IC50 value of 3.7 nM, demonstrating over 1700-fold selectivity for PLD1 over PLD2 (IC50 of 6.4 μM) . The compound interacts with PLD1 by inhibiting its enzymatic activity, which plays a crucial role in various biochemical reactions. PLD1 is involved in the hydrolysis of phosphatidylcholine to produce phosphatidic acid, a lipid second messenger that regulates numerous cellular processes . By inhibiting PLD1, VU0359595 can modulate these processes, making it a valuable tool for studying PLD1-related pathways and potential therapeutic applications.

Cellular Effects

VU0359595 has been shown to influence various cellular processes, particularly in cancer cells. In multiple myeloma cells, VU0359595 enhances the antitumor effects of bortezomib by inhibiting the mTOR/NF-κB signaling pathway . This inhibition leads to decreased mitochondrial membrane potentials, reduced ATP levels, and increased apoptosis via activation of caspase-8, caspase-9, and caspase-3 . Additionally, VU0359595 modulates autophagic processes in retinal pigment epithelium cells and reduces mitogen-stimulated PLD activity in astrocytes .

Molecular Mechanism

The molecular mechanism of VU0359595 involves its selective inhibition of PLD1. VU0359595 does not interact with the catalytic site of PLD1 but is believed to bind and inhibit PLD1 through an allosteric site . This inhibition prevents the hydrolysis of phosphatidylcholine to phosphatidic acid, thereby modulating downstream signaling pathways. The compound’s selectivity for PLD1 over PLD2 further highlights its potential as a targeted therapeutic agent .

Temporal Effects in Laboratory Settings

In laboratory settings, VU0359595 has demonstrated stability and efficacy over time. The compound is stable at room temperature and can be stored at -80°C for up to six months or at -20°C for up to one month when dissolved in solvent . Long-term studies have shown that VU0359595 maintains its inhibitory effects on PLD1 activity and continues to modulate cellular processes such as proliferation and apoptosis in various cell types .

Dosage Effects in Animal Models

In animal models, the effects of VU0359595 vary with different dosages. Studies have shown that VU0359595 enhances the antitumor effects of bortezomib in multiple myeloma cells at specific concentrations . The compound does not significantly affect the proliferation and apoptosis of multiple myeloma cells on its own .

Metabolic Pathways

VU0359595 is involved in metabolic pathways related to phospholipase D1 activity. By inhibiting PLD1, the compound affects the production of phosphatidic acid, a key lipid second messenger involved in various cellular processes . This inhibition can lead to changes in metabolic flux and metabolite levels, particularly in pathways related to lipid metabolism and cell signaling .

Transport and Distribution

The transport and distribution of VU0359595 within cells and tissues are influenced by its interactions with specific transporters and binding proteins. The compound’s selective inhibition of PLD1 suggests that it may be preferentially localized to cellular compartments where PLD1 is active

Subcellular Localization

VU0359595’s subcellular localization is closely related to its activity and function. The compound’s inhibition of PLD1 suggests that it may be localized to cellular membranes where PLD1 is active . Additionally, VU0359595 may interact with specific targeting signals or post-translational modifications that direct it to particular compartments or organelles within the cell . Understanding the subcellular localization of VU0359595 is crucial for elucidating its mechanism of action and potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of VU0359595 involves multiple steps, starting with the preparation of the core structure, which includes a cyclopropane ring and a benzimidazole moiety. The key steps include:

• Formation of the cyclopropane ring through a cyclopropanation reaction.
• Introduction of the benzimidazole moiety via a condensation reaction with appropriate precursors.
• Bromination of the aromatic ring to introduce the bromine atom.
• Coupling of the piperidine ring to the benzimidazole moiety .

Industrial Production Methods

the synthesis likely involves optimization of the laboratory-scale procedures to accommodate larger-scale production, ensuring high yield and purity while maintaining cost-effectiveness .

Chemical Reactions Analysis

Types of Reactions

VU0359595 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the functional groups on the compound.

Substitution: Halogen substitution reactions can be carried out to replace the bromine atom with other substituents

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide or potassium cyanide

Major Products

The major products formed from these reactions include various derivatives of VU0359595 with modified functional groups, which can be used for further research and development .

Comparison with Similar Compounds

Similar Compounds

VU0155069: Another PLD1 inhibitor with similar selectivity but different chemical structure.

CAY10594: A less selective PLD1 inhibitor with broader activity against other phospholipases.

FIPI: A dual PLD1/PLD2 inhibitor with lower selectivity compared to VU0359595

Uniqueness

VU0359595 stands out due to its high selectivity for PLD1 over PLD2, making it a valuable tool for studying PLD1-specific pathways without off-target effects on PLD2. This selectivity is crucial for accurately dissecting the roles of PLD1 in various biological processes and diseases .